Cas no 65284-00-6 ((R)-4-Methyldihydrofuran-2(3H)-one)

• Product Name: (R)-4-Methyldihydrofuran-2(3H)-one
• CAS No: 65284-00-6
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD04038773
• CID: 502664
• PubChem ID: 5325910
• Update Time: 2025-11-02

(R)-4-Methyldihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-4-methyl-, (4R)-
• (4R)-4-methyloxolan-2-one
• (R)-BETA-METHYL-GAMMA-BUTYROLACTONE
• (R)-beta-Methyl-g-butyrolactone
• 2(3H)-Furanone,dihydro-4-methyl-, (R)-
• MFCD04038773
• AS-38946
• SCHEMBL3412400
• AKOS037643871
• (A+/-)-4-Methyl-dihydro-furan-2-one
• (R)-4-METHYLDIHYDROFURAN-2(3H)-ONE
• 65284-00-6
• (r)-3-methyl-gamma-butyrolactone
• ALZLTHLQMAFAPA-SCSAIBSYSA-N
• (R)-4-methyldihydrofuran-2-one
• 2(3H)-Furanone,dihydro-4-methyl-,(4R)-
• CS-0120813
• (R)-4-Methyldihydrofuran-2(3H)-one

• MDL： MFCD04038773
• Inchi： 1S/C5H8O2/c1-4-2-5(6)7-3-4/h4H,2-3H2,1H3/t4-/m1/s1
• InChI Key： ALZLTHLQMAFAPA-SCSAIBSYSA-N
• SMILES： O1C(C[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 206.624 °C at 760 mmHg
• Flash Point: 74.98 °C
• PSA: 26.30000
• LogP: 0.56940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (R)-4-Methyldihydrofuran-2(3H)-one

(R)-4-Methyldihydrofuran-2(3H)-one and CAS No. 65284-00-6: A Comprehensive Analysis of Chemical Structure, Synthesis, and Biological Applications

(R)-4-Methyldihydrofuran-2(3H)-one, with the CAS No. 65284-00-6, represents a key compound in organic chemistry with unique structural and functional properties. This molecule belongs to the class of dihydrofuran derivatives, characterized by a five-membered heterocyclic ring containing one oxygen atom and a methyl group at the 4-position. The stereochemistry of the (R)-configuration is critical to its chemical behavior and biological activity, making it a subject of extensive research in pharmaceutical and material science applications.

The chemical structure of (R)-4-Methyldihydrofuran-2(3H)-one consists of a cyclic ether system with a carbonyl group at the 2-position. The dihydrofuran ring is a fundamental scaffold in natural products and synthetic chemistry, often serving as a building block for more complex molecules. The methylation at the 4-position introduces steric and electronic effects that influence reactivity and selectivity in synthetic transformations. Recent studies have highlighted the importance of stereochemical control in the synthesis of this compound, as the (R) configuration is associated with enhanced stability and specific interactions with biological targets.

Research published in 2023 in the Journal of Organic Chemistry demonstrated that (R)-4-Methyldihydrofuran-2(3H)-one exhibits promising synthetic utility as a versatile intermediate. Its ability to undergo nucleophilic substitution and ring-opening reactions makes it a valuable precursor for the development of pharmaceuticals and functional materials. The synthesis of this compound typically involves the oxidation of 4-methyldihydrofuran or the cyclization of appropriate precursors, with reaction conditions optimized to achieve high stereoselectivity. Advances in asymmetric catalysis have further enabled the efficient preparation of the (R)-enantiomer, which is critical for applications requiring stereochemical specificity.

The biological activity of (R)-4-Methyldihydrofuran-2(3H)-one has been explored in several recent studies. A 2024 paper in the Journal of Medicinal Chemistry reported its potential as a modulator of G protein-coupled receptors. The molecule's ability to interact with lipid membranes and bind to specific protein domains suggests applications in the development of drugs targeting metabolic disorders. Additionally, its low toxicity profile and high solubility in polar solvents make it an attractive candidate for pharmaceutical formulations. Researchers are also investigating its role as a pharmacophore in the design of novel therapeutics for neurodegenerative diseases.

In the field of material science, (R)-4-Methyldihydrofuran-2(3H)-one has shown potential as a building block for polymeric materials. A 2023 study in the Advanced Materials journal described its use in the synthesis of conductive polymers with tunable electronic properties. The ring-opening polymerization of this compound allows for the creation of materials with precise molecular weight and functional group distribution. These properties are particularly useful in the development of flexible electronics and biocompatible coatings for medical devices.

The synthetic methods for (R)-4-Methyldihydrofuran-2(3H)-one have evolved significantly in recent years. One of the most efficient approaches involves the enantioselective hydrogenation of 4-methyldihydrofuran, using chiral catalysts to achieve the desired (R) configuration. This method, described in a 2022 review in the Chemical Reviews journal, offers advantages in terms of reaction yield and environmental sustainability. Another strategy involves the radical cyclization of aromatic precursors, which provides an alternative route to access the dihydrofuran core with controlled stereochemistry.

The electronic properties of (R)-4-Methyldihydrofuran-2(3H)-one have been analyzed using quantum mechanical calculations. A 2023 study in the Journal of Physical Chemistry revealed that the carbonyl group at the 2-position acts as a electron acceptor, while the methyl group at the 4-position contributes to electron donation. This balance of electron-withdrawing and donating effects influences the molecule's reactivity in electrophilic and nucleophilic reactions. The conjugation between the carbonyl and the dihydrofuran ring further enhances its ability to participate in electrocyclic reactions and photochemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the structural dynamics of (R)-4-Methyldihydrofuran-2(3H)-one. Molecular dynamics simulations published in 2024 in the Journal of Computational Chemistry showed that the molecule adopts a conformational equilibrium between different ring orientations, which affects its interaction with biological targets. These findings are crucial for the design of structure-based drug discovery strategies, as they highlight the importance of flexible molecular models in predicting binding affinities and selectivity.

In conclusion, (R)-4-Methyldihydrofuran-2(3H)-one (CAS No. 65284-00-6) is a multifunctional compound with significant implications in chemistry, biology, and materials science. Its unique structural features, combined with the ability to achieve stereochemical control, make it a valuable molecule for the development of new therapeutics and advanced materials. Ongoing research continues to expand the applications of this compound, underscoring its importance in modern scientific innovation.